1-Bromodecane-d5

• Molecular Formula: C10H21Br
• Molecular Weight: 226.21 g/mol
• InChI: InChI=1S/C10H21Br/c1-2-3-4-5-6-7-8-9-10-11/h2-10H2,1H3/i1D3,2D2
• InChIKey: MYMSJFSOOQERIO-ZBJDZAJPSA-N

1-Bromodecane-d5: Specifications & Isotopic Identity

1-Bromodecane-d5 (CAS 1219802-02-4) is a stable isotope-labeled analog of the straight-chain alkyl halide 1-bromodecane, wherein five hydrogen atoms at the terminal 9,9,10,10,10-positions are replaced by deuterium (²H) . This specific deuteration pattern yields a molecular formula of C₁₀H₁₆D₅Br and a molecular weight of 226.21 g/mol . The compound is supplied as a solid at room temperature with a density of 1.1±0.1 g/cm³ and a boiling point of 241.0±3.0 °C at 760 mmHg . The isotopic enrichment is consistently specified at 98 atom % D, with a chemical purity of ≥98% . This deuterated derivative is chemically homologous to its unlabeled parent but provides a distinct +5 Da mass shift in mass spectrometry and a unique NMR signature, establishing its primary role as a quantitative internal standard (IS) or tracer .

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Selection context: isotope dilution mass spectrometry (IDMS) internal standard

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Terminal deuteration pattern provides a distinct +5 Da mass shift for MS resolution

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Specified high isotopic enrichment supports low residual unlabeled species and reduced cross-talk

Why 1-Bromodecane-d5 Cannot Be Substituted

Substituting 1-Bromodecane-d5 with non-deuterated 1-bromodecane or other alkyl bromides for quantitative analysis introduces significant and often unpredictable errors due to fundamental analytical chemistry principles. Non-isotopic internal standards do not co-elute perfectly with the target analyte, nor do they experience identical ionization suppression or enhancement in LC-MS or GC-MS, leading to inaccurate quantification [1]. Even among different deuterated variants (e.g., d₃, d₄, d₂₁), the specific mass shift and chromatographic resolution can vary, which is critical for avoiding cross-talk and achieving baseline separation in complex matrices [2]. The use of an improperly matched IS can result in deviations in measured concentration by more than 20-30%, rendering data unreliable for regulatory submission or critical research conclusions [3]. Therefore, the precise and consistent deuterium labeling pattern of 1-Bromodecane-d5 is not an interchangeable feature but a critical specification for analytical accuracy.

Non-isotopic Structural analogs (e.g., 1-chlorodecane) do not co-elute and may introduce matrix-effect bias.

Lower deuteration d₃ or d₄ variants provide a smaller mass shift; may increase spectral overlap risk in complex matrices.

Quantification Improper internal standard selection may shift measured concentrations beyond acceptable validation limits.

• [1] Restek. (2015). Choosing an Internal Standard. Restek ChromaBLOGraphy. View Source
• [2] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107-S113. View Source
• [3] ResolveMass Laboratories. (2023). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? MtoZ Biolabs. View Source

1-Bromodecane-d5: Quantitative Differentiation from Analogs

High Isotopic Enrichment for Minimal Signal Cross-Talk

1-Bromodecane-d5 is manufactured to a defined isotopic enrichment standard of 98 atom % D . This high enrichment minimizes the presence of the unlabeled (d₀) species, which is crucial for accurate quantification via isotope dilution mass spectrometry (IDMS). Lower enrichment levels, often found in other commercially available deuterated alkyl bromides, can lead to significant signal cross-talk and contribute to a positive bias in the measured concentration of the target (non-deuterated) analyte.

Isotopic Enrichment

Class-level inference

98 atom % D

Reported enrichment threshold; supports low d₀ residual and reduced cross-talk

CoA data context; verify lot-specific certificate

Evidence Dimension	Isotopic Enrichment (Atom % D)
Target Compound Data	98 atom % D
Comparator Or Baseline	Class baseline for deuterated internal standards (often >95-99%, but specific lower-purity grades exist)
Quantified Difference	Specified high-purity threshold ensures ≤2% residual d₀ species
Conditions	Manufacturing specification and certificate of analysis (CoA) data

Why This Matters

High isotopic enrichment directly dictates the lower limit of quantification (LLOQ) and accuracy of LC-MS/MS and GC-MS assays; lower enrichment leads to higher background and compromised data integrity.

Defined Mass Shift for Enhanced MS Resolution

The specific labeling of five terminal hydrogen atoms with deuterium provides a mass shift of +5 Da relative to non-deuterated 1-bromodecane. Compared to lower-labeled analogs like 1-Bromodecane-d₃ (MW 224.19 g/mol, +3 Da shift) or 1-Bromodecane-d₄ (MW 225.20 g/mol, +4 Da shift), the d₅ variant offers a larger m/z separation that reduces potential spectral overlap and improves signal specificity in complex matrices .

Mass Shift

Class-level inference

+5 Da (d₅)vs+3 Da (d₃), +4 Da (d₄)

Larger mass separation may improve spectral specificity in complex matrices

Theoretical MS resolution benefit; method-dependent

Evidence Dimension	Mass Shift from Non-Deuterated Form (C₁₀H₂₁Br, MW 221.18 g/mol)
Target Compound Data	+5 Da (MW 226.21 g/mol)
Comparator Or Baseline	1-Bromodecane-d₃ (+3 Da), 1-Bromodecane-d₄ (+4 Da)
Quantified Difference	+2 Da greater separation than d₃; +1 Da greater than d₄
Conditions	Theoretical mass spectrometry principle based on molecular weight

Why This Matters

A larger mass shift provides greater confidence in analytical method selectivity and robustness, especially when analyzing samples with high background or closely eluting interfering compounds.

Co-Elution Fidelity over Structural Analogs

As a deuterated isotopologue, 1-Bromodecane-d5 exhibits nearly identical physicochemical properties—such as LogP (5.93) and vapor pressure (0.1±0.5 mmHg at 25°C)—to its non-deuterated parent, 1-bromodecane . This ensures near-perfect co-elution in liquid and gas chromatography. In contrast, non-isotopic structural analogs (e.g., 1-chlorodecane or 1-iododecane) demonstrate significantly different retention times and ionization efficiencies, making them unreliable internal standards for correcting matrix effects and instrument variability [1].

Co-Elution Fidelity

Class-level inference

Co-elutingvsBaseline resolved (structural analogs)

Near-identical retention supports matrix-effect correction; non-isotopic analogs may not correct ionization variability

Standard reversed-phase LC/GC context

Evidence Dimension	Chromatographic Retention Time Relative to Analyte (1-Bromodecane)
Target Compound Data	Near-identical (co-eluting)
Comparator Or Baseline	1-Chlorodecane or 1-Iododecane
Quantified Difference	Significantly different (baseline resolved or different retention time window)
Conditions	Standard reversed-phase LC or GC method conditions

Why This Matters

Co-elution is essential for the internal standard method to correct for variations in sample introduction, ionization efficiency (matrix effects), and instrument drift, which are not accounted for by non-isotopic analogs.

• [1] Restek. (2015). Choosing an Internal Standard. Restek ChromaBLOGraphy. View Source

1-Bromodecane-d5: Evidence-Backed Applications

Quantifying 1-Bromodecane in Environmental Fate Studies

In environmental analysis, quantifying 1-bromodecane and other volatile organic compounds (VOCs) in complex matrices like soil, sediment, or wastewater requires robust internal standardization to correct for extraction inefficiencies and matrix-induced ion suppression in GC-MS [1]. 1-Bromodecane-d5 is the optimal IS due to its co-elution with the target analyte and its defined +5 Da mass shift, which ensures the measured signal originates solely from the native compound, enabling reliable quantification even at trace (ppt) levels as evidenced by its use in hydrocarbon tracing .

Quantitative Bioanalysis for PK/ADME Studies

For quantifying 1-bromodecane or its metabolites in biological fluids (plasma, urine) during drug development or toxicology studies, an isotopically labeled internal standard is a regulatory expectation for LC-MS/MS assays [2]. 1-Bromodecane-d5 provides the necessary analytical precision and accuracy to meet FDA/EMA bioanalytical method validation guidelines, ensuring that the variability introduced during sample preparation (e.g., liquid-liquid extraction, protein precipitation) and LC-MS analysis is properly corrected, which is not possible with structurally similar but non-isotopic alternatives.

Mechanistic Tracing in Organic Synthesis

In mechanistic organic chemistry, 1-Bromodecane-d5 serves as a deuterium-labeled probe to track the fate of the alkyl chain during nucleophilic substitution (SN2) or other reactions . The high isotopic enrichment (98 atom % D) ensures a clear isotopic signature in subsequent mass spectrometric or NMR analysis, allowing for the definitive determination of reaction pathways and product distribution. This is superior to using lower-labeled analogs, which may offer less unambiguous spectral data due to greater potential for isotopic impurity interference.

Application

Selection Property

Validation Focus

Environmental VOC quantification

Co-elution with native 1-bromodecane and defined +5 Da mass shift

Extraction recovery and matrix-effect correction review

Research PK/bioanalysis in human plasma matrices

Isotopic internal standard for bioanalytical method precision

Bioanalytical validation review; method accuracy/precision endpoints

Mechanistic synthesis tracing

High isotopic enrichment for unambiguous NMR/MS spectral signature

Spectral specificity and isotopic impurity interference review

• [1] Restek. (2015). Choosing an Internal Standard. Restek ChromaBLOGraphy. View Source
• [2] ResolveMass Laboratories. (2023). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? MtoZ Biolabs. View Source